6-ethoxy-2-[(3-fluoro-4-methoxybenzyl)thio]-1,3-benzothiazole

• IUPAC Name: 6-ethoxy-2-[(3-fluoro-4-methoxyphenyl)methylsulfanyl]-1,3-benzothiazole
• InChI: InChI=1S/C17H16FNO2S2/c1-3-21-12-5-6-14-16(9-12)23-17(19-14)22-10-11-4-7-15(20-2)13(18)8-11/h4-9H,3,10H2,1-2H3
• InChI Key: SAJQELXREUYRNX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)SCC3=CC(=C(C=C3)OC)F
• Molecular Formula: C17H16FNO2S2
• Molecular Weight: 349.4 g/mol

Description

6-ethoxy-2-[(3-fluoro-4-methoxybenzyl)thio]-1,3-benzothiazole is a chemical compound that has gained interest in scientific research due to its potential therapeutic applications. It belongs to the class of benzothiazole derivatives and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 6-ethoxy-2-[(3-fluoro-4-methoxybenzyl)thio]-1,3-benzothiazole is not fully understood. However, it has been suggested that the compound induces apoptosis in cancer cells by activating the intrinsic apoptotic pathway. It has also been proposed that the compound exerts its anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in vitro and in vivo. It has been found to inhibit the growth of cancer cells and induce apoptosis. It has also been shown to reduce inflammation in animal models of inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 6-ethoxy-2-[(3-fluoro-4-methoxybenzyl)thio]-1,3-benzothiazole in lab experiments include its potential therapeutic applications and its ability to induce apoptosis in cancer cells. However, its limitations include its low solubility in water and its potential toxicity.

Future Directions

There are several future directions for research on 6-ethoxy-2-[(3-fluoro-4-methoxybenzyl)thio]-1,3-benzothiazole. These include:
1. Further investigation of its anti-cancer activity and potential use in cancer therapy.
2. Studies on its mechanism of action in inducing apoptosis in cancer cells.
3. Investigation of its potential use in the treatment of inflammatory diseases.
4. Development of more efficient synthesis methods for the compound.
5. Studies on its pharmacokinetics and toxicity in animal models.
6. Investigation of its potential use in combination therapy with other anti-cancer or anti-inflammatory agents.

Synthesis Methods

The synthesis of 6-ethoxy-2-[(3-fluoro-4-methoxybenzyl)thio]-1,3-benzothiazole can be achieved through a multi-step reaction process. The starting material for this synthesis is 3-fluoro-4-methoxybenzaldehyde, which is reacted with thiourea to form the corresponding thiosemicarbazide. This intermediate is then reacted with ethyl bromoacetate to form the ethylated product, which is finally cyclized to yield the desired compound.

Scientific Research Applications

The potential therapeutic applications of 6-ethoxy-2-[(3-fluoro-4-methoxybenzyl)thio]-1,3-benzothiazole have been investigated in various studies. It has been shown to exhibit anti-cancer activity by inducing apoptosis in cancer cells. It has also been found to possess anti-inflammatory properties and can be used in the treatment of inflammatory diseases such as rheumatoid arthritis.